Cas no 444652-95-3 (3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide)
3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-3-[3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyanoprop-2-enamide
- 3-{3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl}-2-cyanoprop-2-enamide
- Z56848898
- 444652-95-3
- EN300-26588532
- 3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide
-
- Inchi: 1S/C19H16BrFN2O3/c1-2-25-17-9-13(7-14(10-22)19(23)24)8-16(20)18(17)26-11-12-3-5-15(21)6-4-12/h3-9H,2,11H2,1H3,(H2,23,24)
- InChI Key: DINBCJXFHCZRNX-UHFFFAOYSA-N
- SMILES: C(N)(=O)C(C#N)=CC1=CC(OCC)=C(OCC2=CC=C(F)C=C2)C(Br)=C1
Computed Properties
- Exact Mass: 418.03283g/mol
- Monoisotopic Mass: 418.03283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- Density: 1.463±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 601.7±55.0 °C(Predicted)
- pka: 12.91±0.50(Predicted)
3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26588532-0.05g |
3-{3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl}-2-cyanoprop-2-enamide |
444652-95-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide
3-[3-Bromo-5-Ethoxy-4-[(4-Fluorophenyl)Methoxy]Phenyl]-2-Cyano-2-Propenamide
The compound 3-[3-Bromo-5-Ethoxy-4-[(4-Fluorophenyl)Methoxy]Phenyl]-2-Cyano-2-Propenamide (CAS No: 444652-95-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate aromatic system, which includes bromine, ethoxy, and fluoroalkoxy substituents, along with a cyano group and an amide functional group. The combination of these functional groups renders the molecule highly versatile, making it a promising candidate for various applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The presence of the bromine atom and the ethoxy group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. Additionally, the fluoroalkoxy substituent introduces electronic effects that can modulate the molecule's reactivity and binding affinity, making it an attractive lead compound for further optimization.
The synthesis of 3-[3-Bromo-5-Ethoxy-4-[(4-Fluorophenyl)Methoxy]Phenyl]-2-Cyano-2-Propenamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling reactions and amide bond formations, to construct this molecule efficiently. The use of palladium catalysts has been particularly effective in facilitating key steps, such as the coupling of aryl halides with boronic acids.
From a pharmacological perspective, this compound has shown remarkable activity in vitro against several disease-relevant targets, including kinases and proteases. Its ability to inhibit these enzymes suggests potential applications in treating conditions such as cancer and neurodegenerative diseases. Furthermore, preliminary studies indicate that the molecule exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity in preclinical models.
In terms of material science applications, 3-[3-Bromo-5-Ethoxy-4-[(4-Fluorophenyl)Methoxy]Phenyl]-2-Cyano-2-Propenamide has demonstrated unique electronic properties that make it suitable for use in advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The molecule's conjugated system allows for efficient charge transport, which is critical for high-performance electronic devices.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. Such computational approaches are expected to play a pivotal role in guiding future modifications to enhance the molecule's therapeutic potential.
In conclusion, 3-[3-Bromo-5-Ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-N-propenamide (CAS No: 44465295) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activity position it as a valuable asset in both academic research and industrial development.
444652-95-3 (3-[3-Bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-2-cyano-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)